Cas no 428463-23-4 (2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate)

• Product Name: 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate
• CAS No: 428463-23-4
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 6337069
• PubChem ID: 1627194
• Update Time: 2025-07-22

2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate
• Z1171221062
• (2-methylquinolin-8-yl) 2-methoxy-4-methylbenzenesulfonate
• SR-01000234921-1
• AB00108100-01
• AP-263/40778203
• 2-methyl-8-quinolinyl 2-methoxy-4-methylbenzenesulfonate
• AKOS002273766
• 2-methylquinolin-8-yl 2-methoxy-4-methylbenzenesulfonate
• 428463-23-4
• F1058-0236
• SR-01000234921

• Inchi： 1S/C18H17NO4S/c1-12-7-10-17(16(11-12)22-3)24(20,21)23-15-6-4-5-14-9-8-13(2)19-18(14)15/h4-11H,1-3H3
• InChI Key： JMBVQGJTJKRMST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1OC)(=O)(=O)OC1=CC=CC2=CC=C(C)N=C12

Computed Properties

• Exact Mass: 343.08782920g/mol
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate

Comprehensive Overview of 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate (CAS No. 428463-23-4)

2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate (CAS No. 428463-23-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique sulfonate ester linkage and quinoline backbone, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure combines a 2-methylquinolin-8-yl moiety with a 2-methoxy-4-methylbenzene-1-sulfonate group, offering distinct chemical properties that are valuable for targeted applications.

In recent years, the demand for sulfonate esters and quinoline derivatives has surged due to their role in developing novel therapeutics and functional materials. Researchers are particularly interested in CAS 428463-23-4 for its potential in modulating biological pathways and enhancing material stability. The compound's methoxy and methyl substituents contribute to its lipophilicity and reactivity, making it a candidate for drug delivery systems and polymer coatings. As sustainability becomes a global priority, the eco-friendly synthesis of such intermediates is also a hot topic in green chemistry.

From an industrial perspective, 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate is often explored for its compatibility with high-performance polymers and agrochemical formulations. Its thermal stability and solubility profile align with the needs of modern manufacturing processes. Additionally, the compound's CAS registry number (428463-23-4) ensures traceability and compliance with international chemical databases, a critical factor for quality control and regulatory submissions.

The pharmacological potential of quinoline-based sulfonates like 428463-23-4 is another area of intense study. These compounds are investigated for their anti-inflammatory and antimicrobial properties, addressing the growing need for new antibiotics and immunomodulators. With antibiotic resistance emerging as a public health crisis, derivatives of 2-methylquinolin-8-yl are being screened for their efficacy against multidrug-resistant pathogens. This aligns with the broader trend of repurposing existing chemical scaffolds for next-generation therapies.

In material science, the incorporation of 2-methoxy-4-methylbenzene-1-sulfonate groups into polymers has shown promise in improving UV resistance and mechanical strength. These attributes are highly sought after in industries ranging from automotive coatings to flexible electronics. The compound's ability to act as a crosslinking agent or photoinitiator further expands its utility in light-curable resins and adhesives, meeting the demand for energy-efficient production methods.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 428463-23-4, ensuring purity and consistency for research and industrial use. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in standardized protocols. As artificial intelligence (AI) accelerates molecular design, databases featuring sulfonate esters like this one are becoming invaluable for predictive modeling and virtual screening.

Looking ahead, the applications of 2-methylquinolin-8-yl 2-methoxy-4-methylbenzene-1-sulfonate are expected to diversify further. Innovations in catalysis and nanotechnology may unlock new roles for this compound in carbon capture or energy storage systems. Its structural flexibility allows for tailored modifications, catering to evolving industry needs. For researchers and manufacturers alike, staying updated on the latest developments around CAS 428463-23-4 is essential to leveraging its full potential.